Cas no 2411267-06-4 (2-Chloro-N-[(3-cyclopropylphenyl)methyl]-N-(1-hydroxypent-4-yn-2-yl)acetamide)

• Product Name: 2-Chloro-N-[(3-cyclopropylphenyl)methyl]-N-(1-hydroxypent-4-yn-2-yl)acetamide
• CAS No: 2411267-06-4
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 6456302
• PubChem ID: 154880441
• Update Time: 2025-05-20

2-Chloro-N-[(3-cyclopropylphenyl)methyl]-N-(1-hydroxypent-4-yn-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(3-cyclopropylphenyl)methyl]-N-(1-hydroxypent-4-yn-2-yl)acetamide
• EN300-26577721
• 2411267-06-4

• Inchi： 1S/C17H20ClNO2/c1-2-4-16(12-20)19(17(21)10-18)11-13-5-3-6-15(9-13)14-7-8-14/h1,3,5-6,9,14,16,20H,4,7-8,10-12H2
• InChI Key： QZPYPEXRKSIURV-UHFFFAOYSA-N
• SMILES： ClCC(N(C(CO)CC#C)CC1=CC=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 305.1182566g/mol
• Monoisotopic Mass: 305.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-Chloro-N-[(3-cyclopropylphenyl)methyl]-N-(1-hydroxypent-4-yn-2-yl)acetamide

Introduction to 2-Chloro-N-[(3-Cyclopropylphenyl)Methyl]-N-(1-Hydroxypent-4-Yn-2-Yl)Acetamide (CAS No: 2411267-06-4)

2-Chloro-N-[(3-Cyclopropylphenyl)Methyl]-N-(1-Hydroxypent-4-Yn-2-Yl)Acetamide (CAS No: 2411267-06-4) is a complex organic compound with a unique structure that combines several functional groups, making it a subject of interest in various fields of chemistry and pharmacology. This compound is characterized by its chloro group, cyclopropylphenyl moiety, and hydroxypentynyl chain, which contribute to its diverse chemical properties and potential applications.

The cyclopropylphenyl group in the molecule is a key feature that enhances its stability and reactivity. Recent studies have shown that such bicyclic structures can significantly influence the compound's pharmacokinetics, making it a promising candidate for drug delivery systems. The chloro group attached to the acetamide backbone adds electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity in various chemical reactions.

The hydroxypentynyl chain introduces a hydrophilic element into the molecule, which can improve its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where solubility is a critical factor for bioavailability. Moreover, the presence of an alkyne group (pentynyl chain) opens up possibilities for click chemistry reactions, enabling the synthesis of more complex molecules with tailored functionalities.

Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize 2-Chloro-N-[(3-Cyclopropylphenyl)Methyl]-N-(1-Hydroxypent-4-Yn-2-Yl)Acetamide. Researchers have explored various catalytic systems and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been reported to facilitate the coupling reactions involving the alkyne group, leading to higher yields and better control over stereochemistry.

In terms of biological activity, this compound has shown potential as a modulator of certain enzyme activities, particularly in the realm of protease inhibitors. Studies conducted in vitro have demonstrated its ability to inhibit specific proteases, suggesting its potential role in treating conditions associated with excessive protease activity, such as inflammatory diseases and certain cancers.

The cyclopropylphenyl group also plays a significant role in enhancing the compound's selectivity towards specific targets. Computational studies using molecular docking techniques have revealed that this group contributes to favorable interactions with target proteins, thereby improving binding affinity and selectivity.

Another area of interest is the compound's potential as a building block for more complex molecules. Its versatile structure allows for further functionalization through various chemical transformations, such as alkylation, acylation, or conjugation with other biomolecules. This versatility makes it a valuable intermediate in drug discovery programs targeting diverse therapeutic areas.

From an environmental standpoint, researchers have also investigated the biodegradability and ecotoxicity of 2-Chloro-N-[(3-Cyclopropylphenyl)Methyl]-N-(1-Hydroxypent-4-Yn-2-Yl)Acetamide. Preliminary studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term impact on ecosystems.

In summary, CAS No: 2411267-06-4 represents a multifaceted organic compound with promising applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity make it an intriguing subject for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and medicine.